Cas no 652997-56-3 (Benzonitrile, 4-iodo-3-methoxy-)

Benzonitrile, 4-iodo-3-methoxy- structure

652997-56-3 structure

Product Name:Benzonitrile, 4-iodo-3-methoxy-

CAS No:652997-56-3

MF:C₈H₆INO

MW:259.043814182281

CID:400793

PubChem ID:23076760

Update Time:2025-08-03

Benzonitrile, 4-iodo-3-methoxy- Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 4-iodo-3-methoxy-
- 4-iodo-3-methoxybenzonitrile
- EN300-6777548
- 652997-56-3
- DTXSID80630309
- CBB99756
- CS-0377852
- SCHEMBL6072170
- Z1269177439
- PNVBLOSDBCTTKD-UHFFFAOYSA-N
- Inchi： 1S/C8H6INO/c1-11-8-4-6(5-10)2-3-7(8)9/h2-4H,1H3
- InChI Key： PNVBLOSDBCTTKD-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C#N)C=C1OC

Computed Properties

Exact Mass: 258.94898
Monoisotopic Mass: 258.94941g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 33Å²

Experimental Properties

PSA: 33.02

Benzonitrile, 4-iodo-3-methoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019099332-1g	4-Iodo-3-methoxybenzonitrile	652997-56-3	97%	1g	$677.16	2023-09-01
Crysdot LLC	CD12046437-1g	4-Iodo-3-methoxybenzonitrile	652997-56-3	97%	1g	$842	2024-07-24
Enamine	EN300-6777548-0.05g	4-iodo-3-methoxybenzonitrile	652997-56-3	95.0%	0.05g	$174.0	2025-03-12
Enamine	EN300-6777548-0.1g	4-iodo-3-methoxybenzonitrile	652997-56-3	95.0%	0.1g	$257.0	2025-03-12
Enamine	EN300-6777548-0.25g	4-iodo-3-methoxybenzonitrile	652997-56-3	95.0%	0.25g	$367.0	2025-03-12
Enamine	EN300-6777548-0.5g	4-iodo-3-methoxybenzonitrile	652997-56-3	95.0%	0.5g	$579.0	2025-03-12
Enamine	EN300-6777548-1.0g	4-iodo-3-methoxybenzonitrile	652997-56-3	95.0%	1.0g	$743.0	2025-03-12
Enamine	EN300-6777548-2.5g	4-iodo-3-methoxybenzonitrile	652997-56-3	95.0%	2.5g	$1454.0	2025-03-12
Enamine	EN300-6777548-5.0g	4-iodo-3-methoxybenzonitrile	652997-56-3	95.0%	5.0g	$2152.0	2025-03-12
Enamine	EN300-6777548-10.0g	4-iodo-3-methoxybenzonitrile	652997-56-3	95.0%	10.0g	$3191.0	2025-03-12

Benzonitrile, 4-iodo-3-methoxy- Related Literature

1. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
2. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
3. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
4. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
5. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

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